Cas no 1806801-96-6 (3-(Bromomethyl)-4-(difluoromethyl)pyridine-2-carbonyl chloride)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)pyridine-2-carbonyl chloride
• CAS No: 1806801-96-6
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4848362
• Update Time: 2025-06-08

3-(Bromomethyl)-4-(difluoromethyl)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)pyridine-2-carbonyl chloride

• Inchi： 1S/C8H5BrClF2NO/c9-3-5-4(8(11)12)1-2-13-6(5)7(10)14/h1-2,8H,3H2
• InChI Key： SBYRCNCJAOGYEM-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)Cl)=NC=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)pyridine-2-carbonyl chloride

Introduction to 3-(Bromomethyl)-4-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1806801-96-6)

3-(Bromomethyl)-4-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1806801-96-6) is a highly versatile and significant intermediate in the field of pharmaceutical chemistry. This compound, characterized by its bromomethyl and difluoromethyl substituents on a pyridine core, serves as a crucial building block for the synthesis of various biologically active molecules. Its unique structural features make it particularly valuable in the development of novel therapeutic agents targeting a range of diseases, including cancer, inflammation, and infectious disorders.

The pyridine-2-carbonyl chloride moiety in the molecular structure of this compound is particularly noteworthy, as it provides a reactive site for nucleophilic substitution reactions. This reactivity allows for the facile introduction of diverse functional groups, enabling the construction of complex molecular architectures. The presence of both bromomethyl and difluoromethyl groups further enhances its synthetic utility, offering multiple points of modification for drug design and optimization.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The difluoromethyl group, in particular, has been extensively studied for its ability to modulate drug efficacy and selectivity. For instance, studies have demonstrated that the introduction of a difluoromethyl group can increase the lipophilicity and binding affinity of small molecule inhibitors, leading to more potent and selective therapeutic agents.

Moreover, the bromomethyl group in 3-(Bromomethyl)-4-(difluoromethyl)pyridine-2-carbonyl chloride provides a convenient handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in pharmaceutical synthesis to construct carbon-carbon bonds and introduce aryl or vinyl moieties into complex molecules. The combination of these reactive sites makes this compound an indispensable tool for medicinal chemists seeking to develop innovative drug candidates.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For example, researchers have utilized 3-(Bromomethyl)-4-(difluoromethyl)pyridine-2-carbonyl chloride as a key intermediate in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers. By leveraging its unique structural features, scientists have been able to design highly specific inhibitors that target aberrant signaling pathways in tumor cells. These efforts have led to the discovery of several promising candidates that are currently undergoing preclinical evaluation.

The pharmaceutical industry has also explored the use of this compound in the development of antiviral agents. The structural motifs present in 3-(Bromomethyl)-4-(difluoromethyl)pyridine-2-carbonyl chloride are well-suited for interactions with viral enzymes and receptors, making it an attractive scaffold for antiviral drug design. In particular, the difluoromethyl group has been shown to enhance resistance profiles against viral proteases and polymerases, contributing to more durable therapeutic effects.

In addition to its applications in oncology and virology, this compound has found utility in the treatment of inflammatory diseases. Researchers have synthesized novel nonsteroidal anti-inflammatory drugs (NSAIDs) incorporating the pyridine-2-carbonyl chloride moiety, which exhibit improved potency and reduced gastrointestinal side effects compared to traditional NSAIDs. The ability to fine-tune molecular structure through modifications at both the bromomethyl and difluoromethyl positions has enabled the development of highly selective inhibitors that target specific inflammatory pathways without compromising patient safety.

The synthetic versatility of 3-(Bromomethyl)-4-(difluoromethyl)pyridine-2-carbonyl chloride extends beyond pharmaceutical applications. It has been employed in materials science for the development of advanced polymers and coatings with unique properties such as enhanced thermal stability and chemical resistance. The presence of reactive functional groups allows for controlled polymerization processes that result in materials with tailored characteristics suitable for high-performance applications.

The future prospects for this compound remain promising as new synthetic strategies continue to emerge. Advances in flow chemistry and continuous manufacturing processes have opened up new possibilities for scaling up production while maintaining high purity standards. Additionally, computational methods such as molecular modeling and virtual screening are being increasingly utilized to identify novel derivatives with enhanced biological activity.

In conclusion,3-(Bromomethyl)-4-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1806801-96-6) represents a cornerstone intermediate in modern chemical synthesis with far-reaching implications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for pharmaceutical researchers seeking to develop innovative therapeutics targeting various diseases. As scientific understanding continues to evolve,this compound will undoubtedly play a pivotal role in shaping the future landscape of drug discovery and development.